Ethyl 3-Hydroxybutyrate

• CAS No.: 5405-41-4
• Product Name: Ethyl 3-Hydroxybutyrate
• Molecular Formula: C6H12O3
• Molecular Weight: 132.16 g/mol
• IUPAC Name: ethyl 3-hydroxybutanoate
• Standard InChI: InChI=1S/C6H12O3/c1-3-9-6(8)4-5(2)7/h5,7H,3-4H2,1-2H3
• Standard InChIKey: OMSUIQOIVADKIM-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC(C)O
• Canonical SMILES: CCOC(=O)CC(C)O
• Boiling Point: 338 °F at 760 mm Hg (NTP, 1992); 185.0 °C
• Density: 1.017 (NTP, 1992); 1.010-1.017
• Flash Point: 148 °F (NTP, 1992)
• Physical Description: Ethyl 3-hydroxybutyrate is a clear colorless liquid. (NTP, 1992); colourless viscous liquid with fruity grape green odou
• Description: Ethyl 3-hydroxybutyrate is a clear colorless liquid. (NTP, 1992); Ethyl 3-hydroxybutyrate is the fatty acid ethyl ester of 3-hydroxybutyric acid. It has a role as a metabolite. It derives from a 3-hydroxybutyric acid.; Ethyl 3-hydroxybutanoate, also known as ethyl b-hydroxybutyric acid or fema 3428, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Ethyl 3-hydroxybutanoate is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, ethyl 3-hydroxybutanoate is primarily located in the cytoplasm. Ethyl 3-hydroxybutanoate exists in all eukaryotes, ranging from yeast to humans. Ethyl 3-hydroxybutanoate can be biosynthesized from 3-hydroxybutyric acid.
• Solubility: greater than or equal to 100 mg/mL at 73° F (NTP, 1992); 100 g in 100 ml water at 23°C
• Synonyms: 3-Hydroxy-butanoic Acid Ethyl Ester; 3-hydroxy-butyric acid ethyl ester; β-Hydroxy-butyric Acid Ethyl Ester; (±)-3-Hydroxybutanoic acid ethyl ester; (±)-Ethyl 3-hydroxybutyrate; 3-Hydroxybutanoic acid ethyl ester; 3-Hydroxybutyric acid ethyl ester; D
• PubChem Compound: 62572
• Last Modified: Nov 11 2021